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Compound of Interest

Compound Name: 5-Fluoro-2-nitrobenzotrifluoride

Cat. No.: B123530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 5-Fluoro-2-nitrobenzotrifluoride, a key

intermediate in the synthesis of pharmaceuticals and agrochemicals. It details the compound's

structure, physicochemical properties, and a detailed protocol for its synthesis via the nitration

of 3-fluorobenzotrifluoride.

Compound Structure and Identification
5-Fluoro-2-nitrobenzotrifluoride, also known as 2-Nitro-α,α,α,5-tetrafluorotoluene, is an

aromatic compound with the molecular formula C₇H₃F₄NO₂.[1][2] Its structure consists of a

benzene ring substituted with a trifluoromethyl group, a nitro group, and a fluorine atom. The

trifluoromethyl group is a strong electron-withdrawing group, which influences the reactivity and

electronic properties of the benzene ring. The compound is a clear yellow liquid after melting.[3]

Structural Identifiers:
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Identifier Value

CAS Number 393-09-9[1][2]

Molecular Formula FC₆H₃(NO₂)CF₃[1][2]

Molecular Weight 209.10 g/mol [1][2]

SMILES String [O-]--INVALID-LINK--c1ccc(F)cc1C(F)(F)F[1][2]

InChI Key WMQOSURXFLBTPC-UHFFFAOYSA-N[1][2]

Physicochemical and Spectroscopic Data
The physical and chemical properties of 5-Fluoro-2-nitrobenzotrifluoride are well-

documented, making it a reliable reagent in various synthetic applications. Its relatively low

melting point and high boiling point are key considerations for its handling and purification.

Quantitative Properties Summary:

Property Value Source(s)

Melting Point 23 °C (lit.) [1][2][3]

Boiling Point 198-199 °C (lit.) [1][2][3]

Density 1.497 g/mL at 25 °C (lit.) [1][2][3]

Refractive Index n20/D 1.46 (lit.) [1][2][3]

Flash Point 89 °C (192.2 °F) - closed cup [1][2]

Assay Purity 99% [1][2]

Synthesis of 5-Fluoro-2-nitrobenzotrifluoride
The primary and most efficient method for the synthesis of 5-Fluoro-2-nitrobenzotrifluoride is

the electrophilic aromatic substitution (nitration) of 3-fluorobenzotrifluoride.[2][3] This reaction is

typically carried out using a nitrating mixture of concentrated nitric acid and sulfuric acid. The

sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly electrophilic

nitronium ion (NO₂⁺), which then attacks the aromatic ring.
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Research has demonstrated that this synthesis can be optimized to achieve high yields. For

instance, using a molar ratio of the substrate (3-fluorobenzotrifluoride) to nitric acid to sulfuric

acid of 1:3.77:0.82 at 0°C can result in a product yield of up to 96.4%.[4] The reaction has also

been successfully adapted to continuous-flow millireactor systems, which offer enhanced mass

and heat transfer, leading to better impurity control and higher process efficiency compared to

traditional batch reactors.[4]

Synthesis Workflow Diagram
The following diagram illustrates the logical workflow for the synthesis and purification of 5-
Fluoro-2-nitrobenzotrifluoride from its starting material.
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Caption: Synthesis workflow for 5-Fluoro-2-nitrobenzotrifluoride.
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Detailed Experimental Protocol (Batch Synthesis)
This protocol is a representative procedure for the laboratory-scale synthesis based on

established nitration methodologies.

Materials and Reagents:

3-Fluorobenzotrifluoride

Concentrated Sulfuric Acid (98%)

Concentrated Nitric Acid (70%)

Dichloromethane (or other suitable organic solvent)

Deionized Water

Saturated Sodium Bicarbonate Solution

Saturated Sodium Chloride (Brine) Solution

Anhydrous Magnesium Sulfate or Sodium Sulfate

Crushed Ice

Equipment:

Three-neck round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Thermometer

Ice-salt bath

Separatory funnel
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Rotary evaporator

Vacuum distillation apparatus

Procedure:

Preparation of the Nitrating Mixture: In a three-neck round-bottom flask equipped with a

magnetic stirrer, thermometer, and dropping funnel, carefully add a calculated volume of

concentrated sulfuric acid. Cool the flask in an ice-salt bath to below 10°C.

Slowly add the required amount of concentrated nitric acid to the sulfuric acid with

continuous stirring, ensuring the temperature does not exceed 15°C. Once the addition is

complete, cool the mixture to 0°C.

Nitration Reaction: Add the 3-fluorobenzotrifluoride to the dropping funnel. Add it dropwise to

the cold, stirring nitrating mixture over a period of 1-2 hours. Meticulously maintain the

internal reaction temperature at or below 5°C throughout the addition.

After the addition is complete, allow the reaction mixture to stir at 0-5°C for an additional

hour to ensure the reaction goes to completion. The progress can be monitored by Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up and Isolation: Once the reaction is complete, very slowly and carefully pour the

reaction mixture onto a large excess of crushed ice with vigorous stirring.

Transfer the resulting mixture to a separatory funnel. Extract the product with

dichloromethane (3 x volume of the aqueous layer).

Combine the organic extracts and wash successively with deionized water, saturated sodium

bicarbonate solution (to neutralize residual acid), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

remove the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product, a yellow oil, can be purified by vacuum distillation to yield

pure 5-Fluoro-2-nitrobenzotrifluoride.
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Applications in Research and Development
5-Fluoro-2-nitrobenzotrifluoride is a valuable building block in organic synthesis, primarily

due to its trifluoromethyl, fluoro, and nitro functional groups. These features make it an

important intermediate in the production of more complex molecules.

Pharmaceutical Synthesis: It is used in the preparation of various pharmaceutical

compounds, including androgen receptor modulators.[3][5] The presence of fluorine and the

trifluoromethyl group can enhance the metabolic stability, lipophilicity, and binding affinity of

drug candidates.[5]

Agrochemicals: This compound serves as an intermediate in the formulation of modern

pesticides and herbicides.[5]

Materials Science: It may be used as a monomer in the synthesis of hyperbranched poly(aryl

ethers), which are polymers with unique properties and applications.[3][6]

Safety and Handling
5-Fluoro-2-nitrobenzotrifluoride is classified as an irritant. It can cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2] Appropriate

personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and

a lab coat, should be worn at all times. All handling should be performed in a well-ventilated

fume hood. For detailed safety information, consult the Safety Data Sheet (SDS) provided by

the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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